(4-Methoxyphenyl)-(4-methyl-1-piperazinyl)methanethione
Overview
Description
(4-methoxyphenyl)-(4-methyl-1-piperazinyl)methanethione is a member of methoxybenzenes.
Scientific Research Applications
Synthesis and Biological Activities
- A series of derivatives including 2-[[4-(substituted-phenyl/benzyl)-1-piperazinyl]methyl]-6-(4-methoxyphenyl)-3(2H)pyridazinone was synthesized and examined for analgesic and anti-inflammatory activities. Among these, specific compounds demonstrated significant analgesic and anti-inflammatory properties, highlighting the potential of (4-Methoxyphenyl)-(4-methyl-1-piperazinyl)methanethione derivatives in medicinal chemistry (Gökçe et al., 2005).
Applications in Imaging and Nanotechnology
- Methoxyphenyl piperazine, a component of the compound , has been utilized in the synthesis of silver nanoparticles. These nanoparticles, capped with methoxyphenyl piperazine-dithiocarbamate, demonstrated potential as targeted optical imaging agents, indicating the compound's utility in nanotechnology and imaging applications (Chaturvedi et al., 2018).
Pharmaceutical Synthesis and Modifications
- The compound has been employed in the synthesis of various pharmaceuticals, including biotin thioacid. This application demonstrates its utility in the preparation of biotinylating reagents, an important aspect of biochemical research and drug development (Chou et al., 2014).
Exploration in Medicinal Chemistry
- Research on derivatives of this compound has contributed to the understanding of structure-activity relationships in medicinal chemistry. This includes the development of compounds with potential antibacterial properties and applications in the treatment of various diseases (Nagaraj et al., 2018).
Properties
Molecular Formula |
C13H18N2OS |
|---|---|
Molecular Weight |
250.36 g/mol |
IUPAC Name |
(4-methoxyphenyl)-(4-methylpiperazin-1-yl)methanethione |
InChI |
InChI=1S/C13H18N2OS/c1-14-7-9-15(10-8-14)13(17)11-3-5-12(16-2)6-4-11/h3-6H,7-10H2,1-2H3 |
InChI Key |
ZQLVMFDFVBMDIK-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C(=S)C2=CC=C(C=C2)OC |
Canonical SMILES |
CN1CCN(CC1)C(=S)C2=CC=C(C=C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-(4-{[(2-Hydroxyethyl)amino]carbonyl}benzyl)-1-methylpiperidinium](/img/structure/B1196921.png)
